Cas no 905302-64-9 (Tert-butyl 15-bromopentadecanoate)

• Product Name: Tert-butyl 15-bromopentadecanoate
• CAS No: 905302-64-9
• MF: C₁₉H₃₇BrO₂
• MW: 377.399885892868
• CID: 5084014
• PubChem ID: 58079429
• Update Time: 2025-11-06

Tert-butyl 15-bromopentadecanoate Chemical and Physical Properties

Names and Identifiers

• 15-Bromo-pentadecanoic acid tert-butyl ester
• Tert-butyl 15-bromopentadecanoate
• 1,1-Dimethylethyl 15-bromopentadecanoate (ACI)
• CS-0197490
• tert-butyl15-bromopentadecanoate
• SCHEMBL557404
• DB-097849
• F71518
• BS-44383
• 905302-64-9
• RLCMGTZVFCCFHP-UHFFFAOYSA-N
• Pentadecanoic acid, 15-bromo-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H37BrO2/c1-19(2,3)22-18(21)16-14-12-10-8-6-4-5-7-9-11-13-15-17-20/h4-17H2,1-3H3
• InChI Key： RLCMGTZVFCCFHP-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 376.19769g/mol
• Monoisotopic Mass: 376.19769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Tert-butyl 15-bromopentadecanoate

Recent Advances in the Application of Tert-butyl 15-bromopentadecanoate (CAS: 905302-64-9) in Chemical Biology and Pharmaceutical Research

Tert-butyl 15-bromopentadecanoate (CAS: 905302-64-9) is a brominated fatty acid ester that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, drug development, and material science. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of lipid-based therapeutics and prodrugs. Recent studies have highlighted its potential in modulating lipid metabolism, enhancing drug delivery systems, and serving as a building block for novel biomaterials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Tert-butyl 15-bromopentadecanoate in the synthesis of lipid-conjugated prodrugs for improved oral bioavailability. The researchers utilized the bromoalkyl chain to facilitate covalent attachment to therapeutic molecules, resulting in enhanced membrane permeability and sustained release profiles. This approach has shown promise in the development of antiviral and anticancer agents, where controlled release and targeted delivery are critical for therapeutic efficacy.

In the field of chemical biology, Tert-butyl 15-bromopentadecanoate has been employed as a key reagent for the modification of biomolecules. A recent publication in ACS Chemical Biology (2024) described its use in the site-specific labeling of proteins and peptides, enabling the study of lipid-protein interactions and cellular uptake mechanisms. The bromo functionality allows for efficient conjugation via nucleophilic substitution reactions, making it a valuable tool for bioconjugation strategies.

From a pharmaceutical perspective, the compound's potential in drug formulation has been explored in several recent patents. One notable application involves its use as a lipophilic carrier for poorly soluble drugs, where the tert-butyl ester moiety enhances solubility while the bromoalkyl chain facilitates incorporation into lipid-based delivery systems. This dual functionality has been leveraged in the development of novel nanoformulations for hydrophobic therapeutics.

Ongoing research is investigating the metabolic fate of Tert-butyl 15-bromopentadecanoate-derived compounds, with preliminary data suggesting favorable pharmacokinetic profiles. The compound's stability under physiological conditions and its predictable degradation pathways make it an attractive candidate for further pharmaceutical development. Future directions include exploring its applications in targeted drug delivery and as a scaffold for multifunctional therapeutic agents.